Cas no 13663-07-5 (Ethanamine,2-[(4-chlorophenyl)thio]-N,N-diethyl-, hydrochloride (1:1))

Ethanamine,2-[(4-chlorophenyl)thio]-N,N-diethyl-, hydrochloride (1:1) structure
13663-07-5 structure
Product Name:Ethanamine,2-[(4-chlorophenyl)thio]-N,N-diethyl-, hydrochloride (1:1)
CAS No:13663-07-5
MF:C12H19Cl2NS
MW:280.25696015358
CID:148557
PubChem ID:26170
Update Time:2025-04-19

Ethanamine,2-[(4-chlorophenyl)thio]-N,N-diethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-[(4-chlorophenyl)thio]-N,N-diethyl-, hydrochloride (1:1)
    • 2-(4-chlorophenyl)sulfanylethyl-diethylazanium,chloride
    • (2-(4-Chlorophenylthio)ethyl)diethylamine hydrochloride
    • 2-(4-Chlorophenylthio)triethylamine hydrochloride
    • 2-(4-Chlorophenylthio)triethylammonium chloride
    • Chlorophenylthiotriethylamine hydrochloride
    • CPTA
    • CPTA (plant growth regulator)
    • Ethanamine, 2-((4-chlorophenyl)thio)-N,N-diethyl-, hydrochloride
    • Ethylamine, N,N-diethyl-beta-(p-chlorophenylthio)-, hydrochloride
    • N,N-Dieth
    • N,N-Diethyl-2-((4-chlorophenyl)thio)ethanaminium chloride
    • N,N-Diethyl-2-[(4-chlorophenyl)thio]ethanaminium chloride
    • [2-(4-Chlorophenylthio)ethyl]diethylamine hydrochloride
    • 2-(4-Chloro Phenylthio)-Triethylamine Hcl
    • EthanaMine, 2-[(4-chlorophenyl)thio]-N,N-diethyl-, hydrochloride
    • 2-(4-chlorophenyl)sulfanylethyl-diethylazanium;chloride
    • ETHYLAMINE, 2-(p-CHLOROPHENYL)THIO-N,N-DIETHYL-, HYDROCHLORIDE
    • USAF A-12621
    • UNII-75480770SU
    • 2-(4-chlorophenyl)sulfanyl-N,N-diethylethanamine;hydrochloride
    • TRIETHYLAMINE, 2-((P-CHLOROPHENYL)THIO)-, HYDROCHLORIDE
    • 75480770SU
    • 2-(4-chlorophenylthio)-triethylammonium chloride
    • N,N-Diethyl-beta-(p-chlorophenylthio)ethylamine hydrochloride
    • 13663-07-5
    • Triethylamine, 2-(p-chlorophenylthio)-, hydrochloride
    • 2-((4-CHLOROPHENYL)THIO)TRIETHYLAMINE HYDROCHLORIDE
    • 2-(4-chlorophenyl)sulfanylethyl-diethylazanium chloride
    • Inchi: 1S/C12H18ClNS.ClH/c1-3-14(4-2)9-10-15-12-7-5-11(13)6-8-12;/h5-8H,3-4,9-10H2,1-2H3;1H
    • InChI Key: RPNMGUBLKCLAEK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SCC[NH+](CC)CC.[Cl-]

Computed Properties

  • Exact Mass: 243.08504
  • Monoisotopic Mass: 279.0615262g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 154
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.7Ų

Experimental Properties

  • Melting Point: 108-112 ºC
  • PSA: 3.24
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